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Compound of Interest

Compound Name: AT-9010

Cat. No.: B10858583 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling,

storage, and disposal of AT-9010, a potent antiviral compound. The following procedures are

designed to ensure the safety of laboratory personnel and to maintain the integrity of the

chemical.

Chemical and Physical Properties
AT-9010 tetrasodium is the triphosphate active metabolite of AT-527 and functions as a potent

inhibitor of the viral NiRAN (Nidovirus RdRp-associated nucleotidyltransferase) enzyme, which

is essential for viral replication. It has demonstrated inhibitory activity against SARS-CoV-2.[1]

[2]
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Property Value Source

CAS Number 1621884-18-1 [1]

Molecular Formula C11H13FN5Na4O13P3 [1]

Molecular Weight 627.13 g/mol [1]

Appearance White to off-white solid MedChemExpress CoA

Solubility Soluble in water MedChemExpress SDS

Storage
-80°C, protect from light,

stored under nitrogen
[2]

Hazard Identification and Personal Protective
Equipment (PPE)
According to the Safety Data Sheet (SDS) provided by MedChemExpress, AT-9010
tetrasodium is not classified as a hazardous substance or mixture.[1] However, as a standard

laboratory chemical, appropriate safety precautions must be taken.

Personal Protective Equipment (PPE)
Equipment Specification

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves (e.g., nitrile)

Skin and Body Protection Impervious clothing (e.g., lab coat)

Respiratory Protection
Suitable respirator if dust or aerosols are

generated

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the stability and efficacy of AT-9010 and to

ensure a safe laboratory environment.
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Handling
Avoid inhalation of dust or aerosols.[1]

Prevent contact with eyes and skin.[1]

Handle only in areas with adequate exhaust ventilation.[1]

Wash hands thoroughly after handling.

Storage
Store in a tightly sealed container.[1]

Keep in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended long-term storage is at -80°C under nitrogen.[2]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water, holding eyelids open. Remove contact

lenses if present. Seek prompt medical

attention.[1]

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing. Seek medical

attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.[1]

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek medical attention.[1]

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill Response Workflow

Evacuate personnel to a safe area

Ensure adequate ventilation

Wear full Personal Protective Equipment (PPE)

Contain the spill to prevent further leakage

Absorb the solution with an inert, liquid-binding material (e.g., diatomite)

Decontaminate surfaces and equipment by scrubbing with alcohol

Dispose of contaminated material according to institutional and local regulations

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of AT-9010.

Disposal Plan
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Dispose of AT-9010 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. Consult with your institution's environmental health

and safety (EHS) department for specific guidance on chemical waste disposal.

Experimental Protocols
Currently, there are no standardized, publicly available experimental protocols for AT-9010
beyond its use in in-vitro antiviral assays. Researchers should develop and validate their own

protocols based on the specific requirements of their experiments, adhering to the safety

guidelines outlined in this document.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the known mechanism of action of AT-9010 and a general

workflow for its use in a research setting.

Mechanism of Action
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Caption: Mechanism of action of AT-9010 in inhibiting viral replication.

General Experimental Workflow

Receive and log AT-9010

Store at -80°C, protected from light

Prepare stock solutions in an appropriate solvent

Conduct in-vitro/in-vivo experiments

Analyze experimental data Dispose of waste according to safety protocols
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Caption: A general workflow for the logistical handling of AT-9010 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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AT-9010]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858583#personal-protective-equipment-for-
handling-at-9010]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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